Cas no 1516-93-4 (Phenol, 2-bromo-6-(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol, 2-bromo-6-(1,1-dimethylethyl)-4-methyl-
• CAS No: 1516-93-4
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD00233129
• CID: 1324991
• PubChem ID: 10988477
• Update Time: 2025-04-20

Phenol, 2-bromo-6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-(1,1-dimethylethyl)-4-methyl-
• 2-bromo-6-tert-butyl-4-methylphenol
• DTXSID80450968
• 2-bromo-6-(tert-butyl)-4-methylphenol
• W17711
• SCHEMBL1628174
• 2-Bromo-6-(t-butyl)-4-methylphenol
• AKOS024151911
• MFCD00233129
• 2-t-butyl-4-methyl-6-bromophenol
• 2-bromo-6-t-butyl-p-cresol
• CS-0060009
• 2-bromo-4-methyl-6-tert-butylphenol
• BAA51693
• AKUQXFHQPACGKR-UHFFFAOYSA-N
• AS-67387
• 1516-93-4

• MDL： MFCD00233129
• Inchi： 1S/C11H15BrO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3
• InChI Key： AKUQXFHQPACGKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(C)(C)C

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų